Cas no 1006483-08-4 (2-{(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid)

• Product name: 2-{(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid
• CAS No: 1006483-08-4
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD04970140
• CID: 3059514
• PubChem ID: 19576909

2-{(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(((1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl)thio)acetic acid
• 2-{(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid
• {[(1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)METHYL]THIO}ACETIC ACID
• 2-[[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl]thio]acetic acid
• GQB48308
• 2-{[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid
• AKOS000310625
• BBL040012
• 2-(((1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl)thio)aceticacid
• {[(1-ETHYL-5-METHYLPYRAZOL-4-YL)METHYL]SULFANYL}ACETIC ACID
• 1006483-08-4
• STK349721
• DTXSID401181780
• 2-[(1-ethyl-5-methylpyrazol-4-yl)methylsulfanyl]acetic acid
• {[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid
• EN300-92452

• MDL： MFCD04970140
• Inchi： InChI=1S/C9H14N2O2S/c1-3-11-7(2)8(4-10-11)5-14-6-9(12)13/h4H,3,5-6H2,1-2H3,(H,12,13)
• InChI Key： MFUJOOAQQAMKRH-UHFFFAOYSA-N
• SMILES： CCN1C(=C(C=N1)CSCC(=O)O)C

Computed Properties

• Exact Mass: 214.07759887Da
• Monoisotopic Mass: 214.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles